N-[(5-bromo-2-methoxyphenyl)methyl]-4-methyl-2,3-dihydro-1,4-benzothiazine-6-carboxamide

• Molecular Formula: C18H19BrN2O2S
• Molecular Weight: 407.3 g/mol
• IUPAC Name: N-[(5-bromo-2-methoxyphenyl)methyl]-4-methyl-2,3-dihydro-1,4-benzothiazine-6-carboxamide
• InChI: InChI=1S/C18H19BrN2O2S/c1-21-7-8-24-17-6-3-12(10-15(17)21)18(22)20-11-13-9-14(19)4-5-16(13)23-2/h3-6,9-10H,7-8,11H2,1-2H3,(H,20,22)
• InChI Key: LUDFMDONZJCSHW-UHFFFAOYSA-N
• SMILES: CN1CCSC2=C1C=C(C=C2)C(=O)NCC3=C(C=CC(=C3)Br)OC

Description

N-[(5-bromo-2-methoxyphenyl)methyl]-4-methyl-2,3-dihydro-1,4-benzothiazine-6-carboxamide is a benzothiazine.

Scientific Research Applications

Calcium Channel Antagonistic Activities

N-[(5-bromo-2-methoxyphenyl)methyl]-4-methyl-2,3-dihydro-1,4-benzothiazine-6-carboxamide and its derivatives exhibit notable calcium channel antagonistic activities. This property has been explored in studies like those by Fujita et al. (1990), which synthesized and evaluated a series of benzothiazines for their Ca2+ antagonistic activities. These compounds were tested on isolated depolarized guinea pig taenia cecum, revealing potent calcium channel antagonistic activity. This suggests potential uses in conditions where calcium channel regulation is beneficial (Fujita et al., 1990).

Synthesis and Characterization

The synthesis and characterization of benzothiazine derivatives are central to exploring their potential applications. For example, Ikemoto et al. (2005) developed a practical method for synthesizing an orally active CCR5 antagonist, which involved benzothiazine derivatives. This process highlights the compound's role in synthesizing complex molecules that could be used in various therapeutic applications (Ikemoto et al., 2005).

Analgesic and Anti-inflammatory Properties

Research has also explored the analgesic and anti-inflammatory properties of benzothiazine derivatives. For instance, Ukrainets et al. (2019) studied N-(1-arylethyl)-4-methyl-2,2-dioxo-1H-2λ6,1-benzothiazine-3-carboxamides and found significant analgesic and anti-inflammatory effects. These properties were evident in models of carrageenan inflammation, suggesting potential therapeutic applications in pain and inflammation management (Ukrainets et al., 2019).

Cytotoxicity Against Cancer Cells

The cytotoxicity of benzothiazine derivatives against cancer cells has also been a focus area. Hassan et al. (2014) synthesized 5-Amino-N-aryl-3-[(4-methoxyphenyl)amino]-1H-pyrazole-4-carboxamides, which were screened for their in vitro cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells. Such studies are crucial in developing potential anticancer therapies (Hassan et al., 2014).

Molecular Structure Analysis

Analyzing the molecular and crystal structure of benzothiazine derivatives, like those conducted by Chakraborty et al. (2007), provides insights into the compound's physical and chemical properties. These studies can inform the development of new drugs and materials based on benzothiazine structures (Chakraborty et al., 2007).